![molecular formula C15H13ClN2OS B5566805 2-[(4-chlorobenzyl)sulfinyl]-4,6-dimethylnicotinonitrile](/img/structure/B5566805.png)
2-[(4-chlorobenzyl)sulfinyl]-4,6-dimethylnicotinonitrile
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Description
2-[(4-chlorobenzyl)sulfinyl]-4,6-dimethylnicotinonitrile, also known as NS8593, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it an important tool for understanding various biological processes. In
Scientific Research Applications
Conjugated Polymers for Molecular Devices : A study by Wang & Wudl (2010) focuses on conjugated polymers based on sulfur–nitrogen moieties, which are analogues of poly(sulfur nitride). These polymers, including derivatives of "2-[(4-chlorobenzyl)sulfinyl]-4,6-dimethylnicotinonitrile", exhibit broad absorption bands and high solubility in non-polar solvents, making them suitable for low-cost, large-area fabrication of molecular devices based on a solution process (Wang & Wudl, 2010).
Synthesis of Novel Heterocycles : Research by Coppola & Shapiro (1981) on the reaction of 2-chloronicotinonitrile with thioureas, closely related to the chemical , led to the synthesis of a new pyrido[2,3-d]pyrimido-[2,1-b][1,3]thiazine ring system. Such chemical reactions are crucial in developing new heterocyclic compounds, which have applications in pharmaceuticals and organic materials (Coppola & Shapiro, 1981).
Catalysis in Chemical Synthesis : Bessard & Crettaz (2000) described the enhanced rate of substitution in the reaction of 2-chloro-4,6-dimethoxypyrimidine with various nucleophiles due to sulfinates. This research indicates that compounds similar to "2-[(4-chlorobenzyl)sulfinyl]-4,6-dimethylnicotinonitrile" can be used to accelerate chemical reactions, an essential aspect of synthetic chemistry (Bessard & Crettaz, 2000).
Optical Imaging for Cancer Detection : Pham, Medarova, & Moore (2005) synthesized a novel water-soluble near-infrared dye with applications in optical imaging for cancer detection. The dye, which shares structural similarities with "2-[(4-chlorobenzyl)sulfinyl]-4,6-dimethylnicotinonitrile", showed potential in developing molecular-based beacons for detecting cancer (Pham, Medarova, & Moore, 2005).
properties
IUPAC Name |
2-[(4-chlorophenyl)methylsulfinyl]-4,6-dimethylpyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2OS/c1-10-7-11(2)18-15(14(10)8-17)20(19)9-12-3-5-13(16)6-4-12/h3-7H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYEQFQISOGUQOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C#N)S(=O)CC2=CC=C(C=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-Chlorophenyl)methylsulfinyl]-4,6-dimethylpyridine-3-carbonitrile |
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